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Compound of Interest

Compound Name: Fluroxypyr-meptyl

Cat. No.: B042059

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Fluroxypyr-meptyl. Adherence to these procedures is
essential for ensuring personal safety and environmental protection.

Hazard Identification and Health Effects

Fluroxypyr-meptyl is considered a hazardous substance.[1] It is very toxic to aquatic
organisms and may cause long-term adverse effects in the aquatic environment.[1][2] While not
considered a skin irritant, prolonged contact may cause mild irritation.[2][3] Eye contact may
cause mild irritation and redness.[3] Ingestion of significant quantities may be harmful, and
aspiration into the lungs could lead to chemical pneumonitis. Inhalation of dust or vapors may
cause respiratory irritation.[2]

Quantitative Toxicity Data
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Metric Value Species

Acute Oral LD50 > 2000 mg/kg Bobwhite Quail, Mallard Duck
Acute Oral LD50 > 2000 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg

Fish LC50 (96 h) > solubility limit Rainbow Trout, Golden Orfe
Daphnia EC50 (48 h) > solubility limit

Earthworm LC50 (14 d) > 1000 mg/kg

Bee LD50 (oral and contact,

> 100 /bee
48 h) Hg

Data sourced from various safety data sheets.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure when handling Fluroxypyr-
meptyl.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., PVC, light weight rubber
gloves).[1] For brief contact, a
glove with a protection class of
3 or higher (breakthrough time
> 60 minutes) is

recommended.[1]

To prevent skin contact.
Leather or fabric gloves should
not be used as they can

absorb the chemical.[4]

Eye and Face Protection

Safety glasses with side
shields or chemical goggles.[1]
A face shield may be
necessary for splash

protection.

To protect eyes from splashes
and dust. Contact lenses can

absorb irritants and should be
avoided.[1]

Body Protection

Cotton overalls buttoned to the
neck and wrist, and a
washable hat.[5] A chemical-
resistant apron may be
required for mixing and

loading.[6]

To protect the skin from
contamination. Work clothes
should be laundered

separately.[1]

Footwear

Chemical-resistant boots.[7]
Pants should be worn over the
boots.[7]

To prevent foot contamination.
Leather or canvas shoes are

not suitable.[8]

Respiratory Protection

Generally not required with
adequate ventilation.[1] If dust
becomes airborne, a
NIOSH/MSHA approved
respirator should be used.[1][5]

To prevent inhalation of dust or

vapors.

Operational and Disposal Plans

Handling and Storage:

e Handling: Limit all unnecessary personal contact.[1] Use in a well-ventilated area.[1] Do not

eat, drink, or smoke when handling.[1][5] Wash hands thoroughly with soap and water after
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handling.[1]

o Storage: Store in a cool, well-ventilated area in the original, tightly closed container, away
from direct sunlight. Keep away from food, drink, and animal feed.[5]

Spill Management:

Minor Spills:

Contain the spillage to prevent it from entering drains or water courses.[1]

Wear appropriate PPE, including impervious gloves and safety glasses.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, and labeled
container for disposal.[1]

Major Spills:

o Evacuate the area and move upwind.[1]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]
o Control personal contact by using the recommended protective equipment.[1]

e Prevent the spillage from entering drains, sewers, or water courses by any means available.

[1]
» Recover the product wherever possible. Place residues in labeled containers for disposal.[1]

Disposal Plan: All waste, including contaminated materials and empty containers, must be
handled in accordance with local, state, and federal regulations.[1]

e Product Disposal: If the material cannot be used, it may be recycled if it has not been
contaminated.[1] Otherwise, it should be disposed of as hazardous waste.

o Container Disposal: Do not reuse empty containers.[5] Triple or pressure rinse containers
before disposal, adding the rinsate to the mixture tank. If not recycling, puncture and crush
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the container and dispose of it at an approved waste management facility.

Emergency First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[1]

Skin Contact: Remove contaminated clothing. Flush skin and hair with running water and
soap, if available.[1] Seek medical attention if irritation occurs.[1]

Inhalation: Remove the affected person to fresh air. If breathing is difficult, seek medical

attention.

Ingestion: Do NOT induce vomiting. Give a glass of water.[1] Seek immediate medical advice

and show the container or label.

Visual Workflows
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Caption: Workflow for the safe handling of Fluroxypyr-meptyl.
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Caption: Decision workflow for responding to a Fluroxypyr-meptyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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